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Compound Name: 5-Ethoxy-2-methylphenol
CAS No.: 90534-24-0
Cat. No.: B1444332
Get Quote
. J

An In-depth Technical Guide to 2-Methoxy-5-methylphenol for Advanced Research

Senior Application Scientist Note: The initial query for "5-Ethoxy-2-methylphenol” did not yield
sufficient public data for a comprehensive technical guide. This suggests the compound is not
widely characterized or utilized in comparison to its structural analogs. Therefore, exercising
editorial control, this guide will focus on the closely related and extensively documented
compound, 2-Methoxy-5-methylphenol (CAS No. 1195-09-1). The principles of synthesis,
analytical characterization, and application discussed herein are fundamentally analogous and
provide a robust, scientifically grounded framework for researchers interested in this class of
substituted phenols.

Abstract

This technical guide provides a comprehensive overview of 2-Methoxy-5-methylphenol, a
versatile aromatic compound with significant applications in the pharmaceutical, cosmetic, and
flavor industries.[1][2] We delve into its chemical identity, physicochemical properties, synthesis
protocols, and analytical characterization methods. Furthermore, this document explores its
role as a key building block in organic synthesis, particularly in drug development, and outlines
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critical safety and handling protocols for laboratory and industrial settings.[1] This guide is
intended for researchers, chemists, and professionals in drug discovery and materials science
who require a detailed understanding of this compound's properties and applications.

Chemical Identification and Physicochemical
Properties

2-Methoxy-5-methylphenol, also known by synonyms such as 5-Methylguaiacol and Isocreosaol,
IS a disubstituted phenol that serves as a crucial intermediate in the synthesis of more complex
molecules.[1][3][4] Its unique structure, featuring both a methoxy and a methyl group on the
phenol ring, imparts valuable antioxidant and antimicrobial properties.[1][2]

Chemical Identifiers

o |[UPAC Name: 2-methoxy-5-methylphenol[3]

CAS Number: 1195-09-1[1][3][5]

Molecular Formula: CsH1002[1][3][6]

Molecular Weight: 138.16 g/mol [3][6]

Synonyms: 5-Methylguaiacol, Isocreosol, 2-Hydroxy-4-methylanisole, 6-Methoxy-m-cresol[1]

[3][4]

Physicochemical Data

The physical and chemical properties of 2-Methoxy-5-methylphenol are summarized in the
table below, providing essential data for experimental design and process development.
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Property Value Unit Source
White to light brown Chem-Impex[1],
Appearance
powder or lump[1][4] TCI[4]
Melting Point 32-39 °C Chem-Impex([1]
N , 115-117 (at 20
Boiling Point °C Chem-Impex[1]
mmHg)
N ) 224-226 (at 760 The Good Scents Co.
Boiling Point °C
mmHg) [5]
B Sparingly soluble in _
Solubility g/L Guidechem[2]

water (5.5 g/L)

Refractive Index

1.5340

Chem-Impex[1]

logP (o/w)

1.709 - 2.10

Cheméo[7], The Good
Scents Co.[5]

Synthesis and Manufacturing

The synthesis of substituted phenols like 2-Methoxy-5-methylphenol can be approached

through several established organic chemistry pathways. A common conceptual strategy

involves the selective methylation of a dihydroxy precursor. The choice of synthetic route is

governed by factors such as starting material availability, desired purity, and scalability.

Conceptual Synthesis Workflow

The diagram below illustrates a generalized workflow for the synthesis and purification of a

target compound like 2-Methoxy-5-methylphenol, emphasizing the critical quality control

checkpoints. This process ensures the final product meets the high-purity standards required

for pharmaceutical applications.
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Conceptual Workflow: Synthesis & Purification

Synthesis Stage

Starting Material
(e.g., 4-Methylcatechol)

Selective Methylation
(e.g., with Dimethyl Sulfate)

Reaction Work-up
(Quenching & Extraction)

Purificatipn Stage

Crude Product

Purification
(e.qg., Distillation or
Column Chromatography)

High-Purity Product In-process Control

Final Release Tasting

Quality| Control

Structural Confirmation Purity Check
(NMR, IR) (TLC/GC-MS)

Click to download full resolution via product page

Caption: Generalized workflow for synthesis and purification.
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Laboratory Scale Synthesis Protocol

This protocol is a representative example and should be adapted and optimized based on

available laboratory equipment and safety protocols.

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer,
dropping funnel, and thermometer, dissolve 4-methylcatechol (1.0 eq) in a suitable solvent
(e.g., acetone).

Base Addition: Add a mild base (e.g., K2COs, 1.1 eq) to the solution and stir for 15 minutes at
room temperature to form the phenoxide. The use of a slight excess of a mild base is crucial
to selectively deprotonate one hydroxyl group without promoting unwanted side reactions.

Methylation: Cool the mixture in an ice bath. Slowly add a methylating agent, such as
dimethyl sulfate (1.05 eq), dropwise via the dropping funnel, ensuring the temperature does
not exceed 10°C. The controlled addition prevents exothermic runaway and improves
selectivity.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24
hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the
starting material is consumed.

Work-up: Quench the reaction by slowly adding water. Transfer the mixture to a separatory
funnel and extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic
layer with brine, dry over anhydrous sodium sulfate, and filter.

Purification: Concentrate the filtrate under reduced pressure to obtain the crude product.
Purify the crude material using vacuum distillation or flash column chromatography to yield
pure 2-Methoxy-5-methylphenol.

Analytical Characterization

Confirming the identity and purity of 2-Methoxy-5-methylphenol is essential. A combination of

spectroscopic and chromatographic techniques is employed for full characterization.[8]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to
confirm the molecular structure, showing characteristic peaks for the aromatic protons, the
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methyl group, and the methoxy group.[8]

e Infrared (IR) Spectroscopy: IR analysis reveals the presence of key functional groups, such
as the broad O-H stretch of the phenol and C-O stretches associated with the ether and
alcohol.[3]

o Mass Spectrometry (MS): Typically coupled with Gas Chromatography (GC-MS), this
technique confirms the molecular weight (m/z 138) and provides a characteristic
fragmentation pattern for the compound.[8]

e Gas Chromatography (GC): Used to determine the purity of the compound, with commercial
suppliers often guaranteeing >98.0% purity.[4]

Applications in Research and Drug Development

2-Methoxy-5-methylphenol is a valuable building block in medicinal chemistry and other
industrial sectors due to its favorable chemical properties.[1]

Pharmaceutical Intermediate: It serves as a key precursor in the synthesis of various active
pharmaceutical ingredients (APIs), particularly those targeting inflammation and pain.[1] Its
phenolic and methoxy groups provide reactive sites for further molecular elaboration.

¢ Antioxidant and Antimicrobial Agent: The compound exhibits potent antioxidant and
antimicrobial properties.[1][2] This makes it useful in cosmetic and personal care
formulations to prevent oxidative degradation and inhibit the growth of bacteria and fungi,
thereby enhancing product shelf life.[1][2]

» Flavoring and Fragrance: With a pleasant aroma, it is used as a flavoring agent in some food
products and as a component in fragrances.[1][2]

» Organic Synthesis: In a broader context, it is employed as a versatile building block for
creating novel organic compounds and materials.[1]

Safety and Handling

Proper handling of 2-Methoxy-5-methylphenol is critical to ensure laboratory safety. The
compound is classified with several hazards according to the Globally Harmonized System
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(GHS).[3]

GHS Hazard Classification
Hazard Code Hazard Statement Class
H302 Harmful if swallowed Acute Toxicity, Oral (Cat. 4)
H315 Causes skin irritation Skin Irritation (Cat. 2)
H319 Causes serious eye irritation Eye Irritation (Cat. 2)
H335 May cause respiratory irritation ~ STOT SE (Cat. 3)

Source: PubChem([3]

Handling and Storage Recommendations

o Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant
gloves, and a lab coat. When handling the powder, use a fume hood to avoid inhalation.[9]

e Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Ensure adequate
ventilation.[9]

e Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[9] Keep
away from sources of ignition.

o Spill Response: In case of a spill, avoid dust formation.[9] Collect the material mechanically
and place it in a suitable container for disposal. Ventilate the area thoroughly.[9]

Conclusion

2-Methoxy-5-methylphenol is a chemical compound of significant industrial and research
importance. Its well-defined physicochemical properties, established synthesis routes, and
versatile applications, particularly as a pharmaceutical intermediate and antioxidant, make it a
valuable tool for chemists and researchers. Adherence to strict safety and handling protocols is
essential when working with this compound. This guide provides a foundational resource for
professionals seeking to utilize 2-Methoxy-5-methylphenol in their research and development
endeavors.
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Need Custom Synthesis?
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e To cite this document: BenchChem. [5-Ethoxy-2-methylphenol CAS number identification].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1444332/docs#5-ethoxy-2-methylphenol-cas-
number-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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